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An In-depth Technical Guide to the Chemical Properties of 4-Bromo-2,6-difluoroaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Bromo-2,6-difluoroaniline is a halogenated aniline derivative that serves as a versatile

building block in organic synthesis. Its unique substitution pattern, featuring a bromine atom

and two fluorine atoms on the aniline ring, imparts distinct chemical reactivity and physical

properties. This document provides a comprehensive overview of the chemical and physical

characteristics of 4-Bromo-2,6-difluoroaniline, detailed experimental protocols for its

synthesis, and its applications, particularly in the pharmaceutical and materials science sectors.

The strategic placement of its functional groups makes it a valuable intermediate for creating

complex molecular architectures.[1][2][3]

Chemical and Physical Properties
4-Bromo-2,6-difluoroaniline is typically a white to brown crystalline powder at room

temperature.[4][5][6] The presence of the electronegative fluorine atoms and the bromine atom

significantly influences its electronic properties and reactivity.

Physical Properties
A summary of the key physical properties of 4-Bromo-2,6-difluoroaniline is presented in the

table below. These properties are crucial for its handling, storage, and application in various

chemical processes.
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Property Value Source(s)

Molecular Formula C₆H₄BrF₂N [4][5][7]

Molecular Weight 208.00 g/mol [4][7]

Appearance
White to brown crystalline

powder
[4][5][6]

Melting Point 63-65 °C [4][5][6][8][9][10]

Boiling Point 188.2 ± 35.0 °C at 760 mmHg [4][9][10]

Density 1.8 ± 0.1 g/cm³ [4]

Flash Point 67.6 ± 25.9 °C [4][5]

Solubility

Slightly soluble in water;

soluble in most organic

solvents like acetone,

chloroform, and cyclohexane.

[8]

[8]

pKa (Acidity Coefficient) 1.11 ± 0.10 (Predicted) [8]

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and purity assessment of 4-
Bromo-2,6-difluoroaniline.
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Spectroscopic Technique Key Features/Data Source(s)

Mass Spectrometry (MS)
Major peaks at m/z 209, 207,

128.
[7]

Infrared (IR) Spectroscopy
Data available from various

suppliers.
[7]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

¹H NMR and ¹³C NMR data are

available from commercial

suppliers and in research

literature.

Raman Spectroscopy Data available. [7]

Reactivity and Chemical Behavior
The chemical reactivity of 4-Bromo-2,6-difluoroaniline is characterized by the interplay of its

three substituents on the aromatic ring.

Amine Group: The amine group can act as a nucleophile and can be oxidized to form azo

compounds.[1][3]

Bromine Atom: The bromine substituent allows for palladium-catalyzed cross-coupling

reactions, enabling the extension of the molecular structure.[1][3]

Fluorine Atoms: The ortho-fluorine atoms influence the energy levels of the molecular orbitals

and can undergo nucleophilic aromatic substitution, which is useful for designing

macromolecules.[1][3]

The compound is stable under normal temperature and pressure but may undergo significant

reactions at temperatures above 160°C, high pressures, or in the presence of strong reducing

agents, strong acids, or strong bases.[8]

Experimental Protocols
The synthesis of 4-Bromo-2,6-difluoroaniline is most commonly achieved through the

bromination of 2,6-difluoroaniline. Below are detailed experimental protocols based on

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2_6-difluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2_6-difluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2_6-difluoroaniline
https://www.benchchem.com/product/b033399?utm_src=pdf-body
https://www.univook.com/product/4-bromo-26-difluoroaniline-cas-67567-26-4/
https://www.ossila.com/products/4-bromo-2-6-difluoroaniline
https://www.univook.com/product/4-bromo-26-difluoroaniline-cas-67567-26-4/
https://www.ossila.com/products/4-bromo-2-6-difluoroaniline
https://www.univook.com/product/4-bromo-26-difluoroaniline-cas-67567-26-4/
https://www.ossila.com/products/4-bromo-2-6-difluoroaniline
https://www.zhonghanchemical.com/4-bromo-2-6-difluoroaniline-cas-67567-26-4-product/
https://www.benchchem.com/product/b033399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


published methods.

Synthesis of 4-Bromo-2,6-difluoroaniline from 2,6-
difluoroaniline
This protocol describes a one-step synthesis of the target compound.[11]

Materials:

2,6-difluoroaniline

Bromine

Glacial Acetic Acid

Sodium Thiosulfate

Sodium Acetate

Water

Diethyl Ether

10% Sodium Hydroxide solution

Magnesium Sulfate (anhydrous)

Procedure:

Dissolve 2,6-difluoroaniline (101.5 g, 0.79 mol) in glacial acetic acid (550 ml) in a suitable

reaction vessel.[12][13]

Slowly add a solution of bromine (127.0 g, 0.79 mol) in glacial acetic acid (200 ml) dropwise

to the stirred solution of 2,6-difluoroaniline. Maintain the reaction temperature below 25°C

during the addition.[12][13]

Stir the reaction mixture at room temperature for 2 hours.[12][13]
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To the reaction mixture, add sodium thiosulfate (50 g), sodium acetate (125 g), and water

(700 ml).[12][13]

Cool the mixture in a refrigerator overnight.[12][13]

Filter the resulting product and dissolve it in diethyl ether.[12][13]

Wash the ether phase sequentially with water, 10% sodium hydroxide solution, and again

with water.[12][13]

Dry the ether phase over anhydrous magnesium sulfate.[12][13]

Remove the solvent under reduced pressure to yield a pale yellow solid.[12][13]

The crude product can be further purified by steam distillation to obtain a colorless solid.[12]

[13]

A simplified version of this synthesis involves dissolving 2,6-difluoroaniline in acetic acid,

adding bromine dropwise, stirring at room temperature, and then working up the reaction by

evaporating the solvent, neutralizing with sodium carbonate, and extracting with

dichloromethane.[9][10][14]

Synthesis Workflow Diagram
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Step 1: Dissolution

Step 2: Bromination

Step 3: Work-up Step 4: Purification

2,6-Difluoroaniline Stirred Solution

Glacial Acetic Acid

Reaction Mixture
(Stir at RT for 2h)

Bromine in
Glacial Acetic Acid

< 25°C

Crude Product
(Solid)

Quenching Agents
(Na₂S₂O₃, NaOAc, H₂O)

Ether Extraction
& Washing Drying (MgSO₄) Solvent Evaporation 4-Bromo-2,6-difluoroaniline

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Bromo-2,6-difluoroaniline.

Applications in Research and Drug Development
4-Bromo-2,6-difluoroaniline is a crucial intermediate in the synthesis of various high-value

chemicals, particularly in the pharmaceutical and agrochemical industries.[2][5][15]

Pharmaceutical Intermediates: It is used in the preparation of potent VEGF receptor tyrosine

kinase inhibitors and other active pharmaceutical ingredients (APIs).[4][9][10] Its structure is

a key component in the development of novel drug candidates, including anti-cancer and

anti-inflammatory agents.[2]

Agrochemicals: This compound is utilized in the formulation of pesticides and herbicides.[2]
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Materials Science: It serves as a raw material for synthesizing high-performance fibers and

is used in the electronics industry for cleaning components.[8] Conjugated triarylamines

synthesized from this compound are used as hole-transporting materials in perovskite solar

cells and OLEDs.[1][3] It is also used in the production of specialty dyes and pigments.[2]

Safety and Handling
4-Bromo-2,6-difluoroaniline is classified as harmful if swallowed, in contact with skin, or if

inhaled.[6][16] It causes skin and serious eye irritation and may cause respiratory irritation.[6]

[16]

Hazard Identification
Hazard Statement Description Source(s)

H302 Harmful if swallowed [4][6]

H312 Harmful in contact with skin [4][6]

H332 Harmful if inhaled [4][6]

H315 Causes skin irritation [6]

H319 Causes serious eye irritation [6]

H335 May cause respiratory irritation [6]

Recommended Handling Procedures
Engineering Controls: Use in a well-ventilated area with adequate exhaust.[6][17]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles with side-shields.[6][17]

Skin Protection: Wear protective gloves and clothing.[6][17]

Respiratory Protection: Use a full-face respirator if exposure limits are exceeded.[17]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container, away from

incompatible materials.[6][16][17]
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First Aid Measures
Exposure Route First Aid Measure Source(s)

Ingestion
Call a POISON CENTER or

doctor. Rinse mouth.
[6]

Skin Contact

Wash with plenty of water. Call

a POISON CENTER or doctor

if you feel unwell.

[6]

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. Call a POISON

CENTER or doctor if you feel

unwell.

[6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[6]

Logical Relationships in Synthesis
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Reactants Reaction Conditions

Core Process

Products

2,6-Difluoroaniline

Electrophilic Aromatic
Substitution

Bromine Glacial Acetic Acid < 25°C 2 hours

4-Bromo-2,6-difluoroaniline HBr

Click to download full resolution via product page

Caption: Key relationships in the synthesis of 4-Bromo-2,6-difluoroaniline.

Conclusion
4-Bromo-2,6-difluoroaniline is a chemical compound with significant utility in organic

synthesis, particularly for the development of pharmaceuticals and advanced materials. Its well-

defined physical and chemical properties, coupled with its versatile reactivity, make it an

important building block for researchers and drug development professionals. Proper handling

and adherence to safety protocols are essential when working with this compound due to its

potential hazards. The synthetic route from 2,6-difluoroaniline is efficient and provides a reliable

source of this valuable intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b033399?utm_src=pdf-body-img
https://www.benchchem.com/product/b033399?utm_src=pdf-body
https://www.benchchem.com/product/b033399?utm_src=pdf-body
https://www.benchchem.com/product/b033399?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 4-Bromo-2,6-difluoroaniline | cas 67567-26-4 | UniVOOK Chemical [univook.com]

2. chemimpex.com [chemimpex.com]

3. ossila.com [ossila.com]

4. echemi.com [echemi.com]

5. 4-Bromo-2,6-difluoroaniline | Pharmaceutical Intermediate | Baishixing | ETW
[etwinternational.com]

6. downloads.ossila.com [downloads.ossila.com]

7. 4-Bromo-2,6-difluoroaniline | C6H4BrF2N | CID 610191 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. zhonghanchemical.com [zhonghanchemical.com]

9. 4-Bromo-2,6-difluoroaniline | 67567-26-4 [chemicalbook.com]

10. 4-Bromo-2,6-difluoroaniline CAS#: 67567-26-4 [m.chemicalbook.com]

11. Page loading... [wap.guidechem.com]

12. Synthesis routes of 4-Bromo-2,6-difluoroaniline [benchchem.com]

13. prepchem.com [prepchem.com]

14. 4-Bromo-2,6-difluoroaniline synthesis - chemicalbook [chemicalbook.com]

15. archivemarketresearch.com [archivemarketresearch.com]

16. assets.thermofisher.com [assets.thermofisher.com]

17. echemi.com [echemi.com]

To cite this document: BenchChem. [4-Bromo-2,6-difluoroaniline chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033399#4-bromo-2-6-difluoroaniline-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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